Cas no 2229354-07-6 (tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate
• CAS No: 2229354-07-6
• MF: C₁₃H₁₇BrN₂O₄
• MW: 345.189082860947
• CID: 6070807
• PubChem ID: 165622167
• Update Time: 2025-06-15

tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate
• 2229354-07-6
• tert-butyl N-[2-bromo-5-(2-nitroethyl)phenyl]carbamate
• EN300-1890402

• Inchi： 1S/C13H17BrN2O4/c1-13(2,3)20-12(17)15-11-8-9(4-5-10(11)14)6-7-16(18)19/h4-5,8H,6-7H2,1-3H3,(H,15,17)
• InChI Key： SCFBUTFZLDSVLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 344.03717g/mol
• Monoisotopic Mass: 344.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate (CAS No. 2229354-07-6)

tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate (CAS No. 2229354-07-6) is a specialized organic compound widely utilized in pharmaceutical intermediates and advanced chemical synthesis. Its unique structure, featuring a bromo substituent and a nitroethyl group, makes it a valuable building block for drug discovery and material science applications. Researchers and industry professionals frequently search for this compound under variations like "tert-butyl carbamate derivatives," "bromo-nitroethyl phenyl compounds," or "CAS 2229354-07-6 applications," reflecting its niche yet critical role in synthetic chemistry.

The growing demand for tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate aligns with trends in personalized medicine and green chemistry. Recent studies highlight its potential in constructing targeted drug delivery systems, particularly in oncology research, where its bromo moiety enables selective functionalization. Environmental concerns have also spurred interest in its sustainable synthesis, with queries like "eco-friendly preparation of nitroethyl phenylcarbamates" gaining traction. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a topic frequently addressed in peer-reviewed journals.

From a commercial perspective, CAS 2229354-07-6 is often referenced in patents related to kinase inhibitors and bioconjugation technologies. Its tert-butyl carbamate group provides stability during multi-step reactions, a feature highlighted in forums discussing "protecting group strategies." The compound’s nitroethyl functionality further allows reduction to amine derivatives, expanding its utility in peptide mimetics design—a hot topic in neurodegenerative disease research.

Storage and handling of tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate require attention to moisture-sensitive properties, a detail often queried in laboratory safety guidelines. Innovations in cryogenic grinding and micronization have improved its processing for industrial-scale applications. As regulatory frameworks evolve, compliance with REACH and GMP standards remains a key consideration for manufacturers, addressing common search terms like "regulatory status of bromophenyl carbamates."

In summary, tert-butyl N-2-bromo-5-(2-nitroethyl)phenylcarbamate exemplifies the intersection of precision chemistry and biomedical innovation. Its versatility continues to inspire research into catalysis, polymeric materials, and bioactive scaffolds, ensuring its relevance in both academic and industrial settings. For researchers exploring "structure-activity relationships" or "high-yield carbamate synthesis," this compound offers a compelling case study in molecular design.